molecular formula C20H20N4O2S B3848861 5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide

5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide

Cat. No. B3848861
M. Wt: 380.5 g/mol
InChI Key: JNCCYODFGWRRDS-UHFFFAOYSA-N
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Description

The description of a chemical compound typically includes its molecular formula, systematic name, and other identifiers. It may also include information about its appearance and state of matter at room temperature .


Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, and the sequence of reactions .


Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .


Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions .


Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, density, and reactivity .

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the atomic level. This is particularly important for drugs, as it can determine the drug’s effect on the body .

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and environmental impact. This information is typically found on the compound’s Material Safety Data Sheet (MSDS) .

Future Directions

Future directions for research on a compound can depend on many factors, including its potential applications, current limitations, and areas of interest within the scientific community .

properties

IUPAC Name

5-[1-(2-aminoacetyl)pyrrolidin-2-yl]-N-isoquinolin-5-ylthiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O2S/c21-11-19(25)24-10-2-5-16(24)17-6-7-18(27-17)20(26)23-15-4-1-3-13-12-22-9-8-14(13)15/h1,3-4,6-9,12,16H,2,5,10-11,21H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNCCYODFGWRRDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(N(C1)C(=O)CN)C2=CC=C(S2)C(=O)NC3=CC=CC4=C3C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[1-(2-aminoacetyl)pyrrolidin-2-yl]-N-isoquinolin-5-ylthiophene-2-carboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide
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5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide
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5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide
Reactant of Route 4
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5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide
Reactant of Route 5
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5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide
Reactant of Route 6
5-(1-glycyl-2-pyrrolidinyl)-N-5-isoquinolinyl-2-thiophenecarboxamide

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